Cas no 1214347-19-9 (3'-Fluoro-5-(trifluoromethyl)biphenyl-2-ol)

3'-Fluoro-5-(trifluoromethyl)biphenyl-2-ol is a fluorinated biphenyl derivative characterized by the presence of a hydroxyl group at the 2-position, a fluorine substituent at the 3'-position, and a trifluoromethyl group at the 5-position. This compound is of interest in pharmaceutical and agrochemical research due to its unique electronic and steric properties imparted by the fluorine and trifluoromethyl moieties. The hydroxyl group enhances its potential as a synthetic intermediate for further functionalization. Its structural features contribute to improved metabolic stability and lipophilicity, making it valuable in the development of bioactive molecules. The compound is typically handled under standard laboratory conditions, with purity and stability being critical for reliable performance in synthetic applications.

3'-Fluoro-5-(trifluoromethyl)biphenyl-2-ol structure

1214347-19-9 structure

Product Name:3'-Fluoro-5-(trifluoromethyl)biphenyl-2-ol

CAS No:1214347-19-9

MF:C₁₃H₈F₄O

MW:256.195637702942

CID:4998195

Update Time:2025-10-20

3'-Fluoro-5-(trifluoromethyl)biphenyl-2-ol Chemical and Physical Properties

Names and Identifiers

- 3'-fluoro-5-(trifluoromethyl)biphenyl-2-ol
- 3'-Fluoro-5-(trifluoromethyl)biphenyl-2-ol
- Inchi： 1S/C13H8F4O/c14-10-3-1-2-8(6-10)11-7-9(13(15,16)17)4-5-12(11)18/h1-7,18H
- InChI Key： GIDPBJKLOWHWDL-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=C(C=1)C1C=CC=C(C=1)F)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 279
XLogP3: 4.2
Topological Polar Surface Area: 20.2

3'-Fluoro-5-(trifluoromethyl)biphenyl-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011002532-250mg	3'-Fluoro-5-(trifluoromethyl)biphenyl-2-ol	1214347-19-9	97%	250mg	$480.00	2023-09-04
Alichem	A011002532-500mg	3'-Fluoro-5-(trifluoromethyl)biphenyl-2-ol	1214347-19-9	97%	500mg	$823.15	2023-09-04
Alichem	A011002532-1g	3'-Fluoro-5-(trifluoromethyl)biphenyl-2-ol	1214347-19-9	97%	1g	$1549.60	2023-09-04

3'-Fluoro-5-(trifluoromethyl)biphenyl-2-ol Related Literature

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Additional information on 3'-Fluoro-5-(trifluoromethyl)biphenyl-2-ol

Research Brief on 3'-Fluoro-5-(trifluoromethyl)biphenyl-2-ol (CAS: 1214347-19-9): Recent Advances and Applications

The compound 3'-Fluoro-5-(trifluoromethyl)biphenyl-2-ol (CAS: 1214347-19-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated biphenyl structure, has shown promising potential in various therapeutic applications, including drug discovery and development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a scaffold for novel bioactive compounds.

One of the key areas of interest is the role of 3'-Fluoro-5-(trifluoromethyl)biphenyl-2-ol in modulating enzyme activity, particularly in the context of inflammatory and oncogenic pathways. Researchers have identified its ability to act as an inhibitor for specific kinases, making it a valuable candidate for targeted therapies. The trifluoromethyl group, in particular, enhances the compound's metabolic stability and binding affinity, which are critical factors in drug design.

Recent synthetic methodologies have also been explored to optimize the production of 3'-Fluoro-5-(trifluoromethyl)biphenyl-2-ol. Advances in catalytic fluorination and cross-coupling reactions have enabled more efficient and scalable synthesis routes, reducing the cost and time associated with its production. These developments are crucial for facilitating further preclinical and clinical studies.

In addition to its therapeutic potential, the compound has been investigated for its use in chemical biology as a probe for studying protein-ligand interactions. Its fluorescent properties and structural rigidity make it an ideal candidate for such applications. Recent publications have highlighted its utility in high-throughput screening assays, where it has been used to identify novel drug targets.

Despite these advancements, challenges remain in the development of 3'-Fluoro-5-(trifluoromethyl)biphenyl-2-ol as a therapeutic agent. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance its pharmacokinetic profile while retaining its biological activity.

In conclusion, 3'-Fluoro-5-(trifluoromethyl)biphenyl-2-ol represents a promising molecule in the field of chemical biology and drug discovery. Its unique structural features and versatile applications underscore its potential as a key player in the development of next-generation therapeutics. Continued research and innovation will be essential to fully realize its benefits and overcome existing challenges.